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Compound of Interest

Compound Name: Gamma-undecalactone

Cat. No.: B092160

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Gamma-undecalactone, a common fragrance and flavoring agent.
Adherence to these procedural steps will minimize risk and ensure proper disposal, fostering a
secure and efficient research setting.

Key Hazards and Protective Measures

Gamma-undecalactone is classified as a hazardous substance that can cause skin, eye, and
respiratory irritation.[1][2][3] It is also harmful to aquatic life with long-lasting effects.[1][3]
Understanding these risks is the first step toward safe handling. The following table
summarizes the key hazard information.

Hazard Type Description GHS Classification

o Causes skin irritation upon
Skin Irritation Category 2
contact.[1][2]

o Causes serious eye irritation.
Eye Irritation Category 2A

[1](21[3]

) o May cause respiratory irritation
Respiratory Irritation o STOT SE, Category 3
if inhaled.[1][2][3]

_ Harmful to aquatic life with _
Aquatic Hazard ) Acute and Chronic, Category 3
long-lasting effects.[1][3]
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Proper personal protective equipment (PPE) is crucial to mitigate these risks. The following
table outlines the recommended PPE for handling Gamma-undecalactone.

Personal Protective o
Body Part . Specifications
Equipment

Nitrile or other suitable
Hands Chemical-resistant gloves material. Inspect gloves for
integrity before use.[3]

E Safety glasses with side Conforming to EN166 (EU) or
es
Y shields or goggles NIOSH (US) standards.[3]

To protect skin and personal
Body Laboratory coat )

clothing.

A fume hood is recommended
Respiratory Use in a well-ventilated area for procedures that may

generate vapors or aerosols.

Experimental Workflow for Safe Handling

A systematic approach is essential when working with any chemical. The following diagram
illustrates the standard operating procedure for the safe handling of Gamma-undecalactone,

from preparation to disposal.
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Preparation

Review Safety Data Sheet (SDS)

:

Don Appropriate PPE

:

Prepare Well-Ventilated Workspace

Handling

Carefully Dispense Gamma-undecalactone

:

Perform Experimental Procedures

:

Avoid Inhalation, Ingestion, and Skin/Eye Contact

Cleanup & Spill Management

Decontaminate Work Surfaces Contain and Absorb Spills with Inert Material

Disposal

Collect Waste in a Labeled, Sealed Container

'

Dispose of as Hazardous Waste Following Local Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Gamma-undecalactone.
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Personal Protective Equipment Selection Protocol

Choosing the correct PPE is a critical decision-making process. The following diagram outlines
the logical steps to ensure adequate protection when handling Gamma-undecalactone.

Handling Gamma-undecalactone?

Potential for Skin Contact?

( )}

Potential for Eye Splash?

P

Potential for Inhalation of Vapors?

( ) )

Proceed with Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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